Effect of nitric acid digestion on organic materials and silica in rice husk
Journal of Materials Chemistry Pub Date: DOI: 10.1039/A700823F
Abstract
Studies on the digestion of rice husk by HNO
3
at 65 °C
over 2–12 h have been carried out. Changes in the physical
characteristics and morphology of rice husk due to the degradative effect
of nitric acid were studied by using thermogravimetric analysis and
scanning electron microscopy. It was observed that the residue obtained
after 12 h digestion is a mixture of loose cellulose fibres and fragments
of a cellulose–silica composite consisting mainly of cellulose
(ca. 24%) and silica (ca. 76%), respectively.
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Journal Name：Journal of Materials Chemistry
Research Products
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CAS no.: 107-09-5
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CAS no.: 14104-19-9
